Cas no 35892-11-6 (N-Butylamphetamine Hydrochloride)

• Product Name: N-Butylamphetamine Hydrochloride
• CAS No: 35892-11-6
• MF: C₁₃H₂₂ClN
• MW: 227.77348279953
• CID: 4649832
• Update Time: 2025-10-29

N-Butylamphetamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, N-butyl-a-methyl-, hydrochloride
• N-butyl Amphetamine (hydrochloride)
• N-Butylamphetamine Hydrochloride

• Inchi： 1S/C13H21N.ClH/c1-3-4-10-14-12(2)11-13-8-6-5-7-9-13;/h5-9,12,14H,3-4,10-11H2,1-2H3;1H
• InChI Key： AKPRSKQGHUUCJW-UHFFFAOYSA-N
• SMILES： C1(CC(C)NCCCC)=CC=CC=C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on N-Butylamphetamine Hydrochloride

Introduction to N-Butylamphetamine Hydrochloride (CAS No. 35892-11-6)

N-Butylamphetamine Hydrochloride, a compound with the chemical formula C₁₀H₁₄NCl, is a derivative of amphetamine featuring a butyl group attached to the amine nitrogen. This compound is of significant interest in the field of pharmaceutical chemistry due to its structural and functional properties. The CAS number 35892-11-6 uniquely identifies it in scientific literature and databases, facilitating accurate referencing and research. Its hydrochloride salt form enhances stability and solubility, making it a valuable intermediate in synthetic chemistry and potential therapeutic applications.

The synthesis of N-Butylamphetamine Hydrochloride involves well-established organic reactions, typically starting from butylamine and proceeding through nucleophilic substitution or reductive amination pathways. The introduction of the hydrochloride moiety is achieved through salt formation, which not only improves the compound's handling but also influences its pharmacokinetic behavior. This process requires meticulous control of reaction conditions to ensure high yield and purity, critical for subsequent applications in drug development.

In recent years, N-Butylamphetamine Hydrochloride has garnered attention in preclinical studies exploring its potential as a pharmacological agent. Research indicates that this compound may exhibit effects on neurotransmitter systems, particularly involving dopamine and norepinephrine pathways. These properties make it a candidate for investigating mechanisms related to mood regulation, cognitive function, and neuroprotection. However, comprehensive clinical data is still limited, necessitating further rigorous investigation to elucidate its therapeutic index and safety profile.

Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to characterize N-Butylamphetamine Hydrochloride. These methods provide detailed structural information and confirm the absence of impurities, ensuring compliance with regulatory standards. The compound's spectral data is essential for quality control in pharmaceutical manufacturing and for comparative studies with related analogs.

The structural motif of N-Butylamphetamine Hydrochloride finds relevance in the broader context of amphetamine derivatives used in medicinal chemistry. Modifications at the amine position can significantly alter pharmacological activity, necessitating careful design of molecular probes for biological testing. Current research is exploring derivatives of this compound to optimize efficacy while minimizing side effects, leveraging computational modeling and experimental validation.

From a synthetic chemistry perspective, N-Butylamphetamine Hydrochloride serves as a versatile building block for more complex molecules. Its reactivity allows for further functionalization, enabling the creation of novel compounds with tailored properties. This adaptability underscores its importance in academic laboratories and industrial settings where innovation in drug discovery is paramount.

The hydrochloride form of this compound enhances its solubility in aqueous media, which is advantageous for formulation development in pharmaceutical products. Solubility profiles are critical for determining dosing regimens and delivery systems, influencing how the drug interacts with biological matrices. Understanding these properties helps in designing effective therapies that maximize bioavailability and therapeutic response.

As research progresses, N-Butylamphetamine Hydrochloride continues to be evaluated for its potential applications beyond traditional pharmacological uses. Investigative studies are probing its role in biochemical pathways associated with neurological disorders, aiming to identify new targets for intervention. Such explorations highlight the dynamic nature of pharmaceutical research and the ongoing quest to develop treatments that address unmet medical needs.

The safety assessment of N-Butylamphetamine Hydrochloride remains a priority, with toxicological studies conducted to evaluate acute and chronic exposure risks. These assessments include hemodynamic evaluations, organ system examinations, and behavioral analyses to comprehensively assess potential adverse effects. Data from these studies contribute to the broader understanding of amphetamine-like compounds and inform future development strategies.

In conclusion, N-Butylamphetamine Hydrochloride (CAS No. 35892-11-6) represents a significant compound in pharmaceutical chemistry with multifaceted applications ranging from synthetic intermediates to potential therapeutic agents. Its unique structural features and pharmacological profile make it a subject of intense research interest. As scientific knowledge advances, continued investigation into this compound promises to yield valuable insights into neurological function and novel drug development approaches.